Cas no 2385741-64-8 (4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2385741-64-8
• MF: C₂₂H₂₁F₂NO₄
• MW: 401.403253316879
• CID: 6558595
• PubChem ID: 165901253
• Update Time: 2025-10-31

4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid
• EN300-6737639
• 2385741-64-8

• Inchi： 1S/C22H21F2NO4/c1-22(20(23)24)12-25(10-18(22)19(26)27)21(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18,20H,10-12H2,1H3,(H,26,27)
• InChI Key： DPVUPRKVZPKNAI-UHFFFAOYSA-N
• SMILES： FC(C1(C)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O)F

Computed Properties

• Exact Mass: 401.14386448g/mol
• Monoisotopic Mass: 401.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid

Professional Introduction to 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 2385741-64-8)

4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid, with the CAS number 2385741-64-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a fusion of advanced functional groups that make it a promising candidate for various biochemical applications.

The molecular architecture of this compound includes a pyrrolidine core, which is a five-membered heterocyclic structure containing nitrogen. This core is particularly significant in medicinal chemistry due to its prevalence in biologically active molecules. The pyrrolidine ring is further modified with a (difluoromethyl) group at the 4-position and a carbonyl group at the 3-position, both of which are critical for its reactivity and potential biological activity.

One of the most striking features of this compound is the presence of a (9H-fluoren-9-yl)methoxy]carbonyl moiety at the 1-position of the pyrrolidine ring. This extended aromatic group not only enhances the compound's complexity but also introduces unique electronic properties that can influence its interactions with biological targets. The fluorene moiety, known for its rigidity and stability, provides a stable scaffold that can be further functionalized for targeted drug delivery systems.

In recent years, there has been growing interest in compounds containing difluoromethyl groups due to their ability to enhance metabolic stability and binding affinity. The (difluoromethyl) group in this compound is strategically positioned to interact with enzymes and receptors, potentially improving the efficacy of drugs derived from this scaffold. This has led to extensive research into difluoromethyl-substituted compounds as candidates for next-generation therapeutics.

The [9H-fluoren-9-yl)methoxy]carbonyl group adds another layer of complexity to this molecule. This protecting group is commonly used in peptide synthesis and can be selectively removed under specific conditions to reveal reactive sites for further functionalization. The presence of this group suggests that the compound could be utilized in the synthesis of more complex molecules, such as peptidomimetics or protease inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid with high accuracy. These predictions have guided experimental efforts by highlighting potential binding sites and interaction patterns with biological targets. Such computational insights have been crucial in optimizing drug candidates for efficacy and minimizing side effects.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the intricate framework of this compound.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The pyrrolidine core and the (difluoromethyl) group are known motifs in kinase inhibitors, making this compound a potential lead for further development.

Another exciting application lies in the field of immunotherapy. Compounds that can modulate immune responses are highly sought after for treating autoimmune diseases and cancer immunotherapy. The unique structural features of this molecule could make it an effective immunomodulator by interacting with immune receptors or signaling pathways.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They can significantly alter the pharmacokinetic properties of drugs, including their solubility, metabolic stability, and binding affinity. In 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid, the fluorine atoms contribute to these properties by influencing electron distribution across the molecule.

Ongoing research continues to explore new ways to utilize this compound and its derivatives. Innovations in synthetic chemistry are enabling the creation of more diverse analogues with tailored properties for specific applications. As our understanding of biological systems grows, so does the potential for discovering novel therapeutic agents based on structures like this one.

In conclusion, 4-(difluoromethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2385741-64-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, featuring various functional groups, makes it a versatile scaffold for designing new drugs targeting various diseases.